Cas no 56961-20-7 (3,4,5-Trichlorocatechol)

3,4,5-Trichlorocatechol is a chlorinated derivative of catechol, characterized by the presence of three chlorine atoms at the 3, 4, and 5 positions of the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Its high reactivity and stability under controlled conditions make it suitable for selective functionalization reactions. The electron-withdrawing effects of the chlorine substituents enhance its utility in electrophilic aromatic substitution and other transformations. Proper handling is essential due to its potential toxicity and environmental impact. It is typically supplied as a solid with defined purity specifications for industrial applications.
3,4,5-Trichlorocatechol structure
3,4,5-Trichlorocatechol structure
Product Name:3,4,5-Trichlorocatechol
CAS No:56961-20-7
MF:C6H3Cl3O2
MW:213.445819139481
CID:376232
PubChem ID:32816
Update Time:2025-05-27

3,4,5-Trichlorocatechol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,3,4,5-trichloro-
    • 3,4,5-Trichloro-1,2-benzenediol
    • 3,4,5-TRICHLOROCATECHOL
    • 3,4,5-Trichloro-benzene-1,2-diol
    • 3,4,5-Trichlorocatechol1000µg
    • DTXSID9074060
    • AKOS024278976
    • 3,4,5-Trichloro-1,2-benzenediol #
    • 56961-20-7
    • Pyrocatechol, trichloro-
    • 3,4,5-trichlorobenzene-1,2-diol
    • SCHEMBL69390
    • CS-0128335
    • FUTDYIMYZIMPBJ-UHFFFAOYSA-N
    • 1,2-Benzenediol, 3,4,5-trichloro-; 3,4,5-Trichloro-1,2-benzenediol; 3,4,5-Trichloro-2-hydroxyphenol; 3,4,5-Trichlorocatechol; 3,4,5-Trichloropyrocatechol
    • 1,2-Benzenediol, 3,4,5-trichloro-
    • Trichloropyrocatechol
    • 1,2-Benzenediol, 3,4,5-trichloro
    • CCRIS 4058
    • HY-133598
    • 25167-84-4
    • 3,4,5-Trichlorocatechol
    • Inchi： 1S/C6H3Cl3O2/c7-2-1-3(10)6(11)5(9)4(2)8/h1,10-11H
    • InChI Key： FUTDYIMYZIMPBJ-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=CC(=C1O)O)Cl)Cl

Computed Properties

  • Exact Mass: 211.91999
  • Monoisotopic Mass: 211.92
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.6568 (rough estimate)
  • Melting Point: 115°C (rough estimate)
  • Boiling Point: 306.43°C (rough estimate)
  • Flash Point: 139.2°C
  • Refractive Index: 1.4501 (estimate)
  • PSA: 40.46

3,4,5-Trichlorocatechol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T773925-50mg
3,4,5-Trichlorocatechol
 56961-20-7
50mg
 $ 201.00 2023-09-05
TRC
T773925-500mg
3,4,5-Trichlorocatechol
 56961-20-7
500mg
 $ 1608.00 2023-09-05

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